Cas no 13466-43-8 (3-bromo-1,2-dihydropyridin-2-one)

• Product Name: 3-bromo-1,2-dihydropyridin-2-one
• CAS No: 13466-43-8
• MF: C₅H₄BrNO
• MW: 173.995360374451
• MDL: MFCD03411569
• CID: 49274
• PubChem ID: 87565158
• Update Time: 2025-04-18

3-bromo-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromopyridin-2(1H)-one
• IFLAB-BB F1371-0174
• 3-BROMO-2(1H)-PYRIDINONE
• 3-BROMO-2-PYRIDINOL
• 3-BROMO-2-PYRIDONE
• 3-BROMO-PYRIDIN-2-OL
• 2-HYDROXY-3-BROMOPYRIDINE
• 3-Bromo-2-hydroxypyridine
• 3-bromo-1H-pyridin-2-one
• 3-Bromo-2(1H)-pyridone
• 2(1H)-Pyridinone,3-broMo-
• 3-Bromo-2-Hydroxypyridine99%
• 3-bromopyridin-2-ol
• 2(1H)-Pyridinone, 3-bromo-
• bromopyridone
• 3-Bromo-2-hydroxy-pyridine
• monobromopyridone
• 3-bromopyridone
• bromohydroxypyridine
• PubChem1177
• 3-bromo-1H-2-pyridone
• 3-bromohydropyridin-2-one
• KSC
• 3-bromo-1,2-dihydropyridin-2-one
• SY008491
• EN300-85458
• InChI=1/C5H4BrNO/c6-4-2-1-3-7-5(4)8/h1-3H,(H,7,8)
• HMS1653I21
• SCHEMBL118163
• FS-2164
• F1371-0174
• BCP11402
• CS-W003045
• AG-690/03080022
• 13466-43-8
• AM20050778
• 3-Bromo-2-hydroxypyridine, 97%
• 3-bromopyridin-2-ol;3-BROMOPYRIDIN-2(1H)-ONE
• BP-20252
• B2330
• YDUGVOUXNSWQSW-UHFFFAOYSA-
• YDUGVOUXNSWQSW-UHFFFAOYSA-N
• HY-W003045
• MFCD03411569
• DTXSID30355959
• AKOS000320198
• cyclohex-4-ene-1,2-dicarboxylicacid
• FT-0645792
• PB12284
• AKOS022381261
• 3-Bromo-2-hydroxypyridine,98%
• pyridine, 3-bromo-1,2-dihydro-2-oxo-
• DB-024959

• MDL： MFCD03411569
• Inchi： 1S/C5H4BrNO/c6-4-2-1-3-7-5(4)8/h1-3H,(H,7,8)
• InChI Key： YDUGVOUXNSWQSW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CNC1=O
• BRN： 109846

Computed Properties

• Exact Mass: 172.94800
• Monoisotopic Mass: 172.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.776
• Melting Point: 178.0 to 186.0 deg-C
• Boiling Point: 276.4±20.0 °C at 760 mmHg
• Flash Point: 157.4℃
• Refractive Index: 1.6
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 33.12000
• LogP: 1.54970
• Solubility: Not determined

3-bromo-1,2-dihydropyridin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36-S39
• Hazardous Material Identification：
• Safety Term：S26;S39
• Risk Phrases：R22; R37/38; R41
• Storage Condition：2-8°C